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Compound of Interest

Compound Name: Biricodar Dicitrate

Cat. No.: B1667305 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Biricodar Dicitrate. The following

procedures are designed to ensure the safe handling, storage, and disposal of this compound,

minimizing exposure risks and ensuring laboratory safety.

Compound Information:

Biricodar Dicitrate is the dicitrate salt of a synthetic pipecolinate derivative.[1] It functions as a

chemosensitizing agent by inhibiting plasma membrane drug-efflux pumps like P-glycoprotein

(Pgp) and multidrug resistance protein 1 (MRP-1).[1]

Hazard Identification and Classification
Biricodar Dicitrate is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[2][3]

Skin Irritation (Category 2): Causes skin irritation.[3]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[3]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[3]
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Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[2]

GHS Hazard Statements:

Code Statement

H302 Harmful if swallowed.[2][3]

H315 Causes skin irritation.[3]

H319 Causes serious eye irritation.[3]

H335 May cause respiratory irritation.[3]

H410
Very toxic to aquatic life with long lasting effects.

[2]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

procedures being performed.[4] The following table outlines the recommended PPE for

handling Biricodar Dicitrate.
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Task Recommended PPE

Handling Powder (weighing, preparing

solutions)

Double chemotherapy gloves, disposable gown,

face shield, and N95 respirator within a

biological safety cabinet or ventilated enclosure.

[4]

Handling Solutions

Chemotherapy gloves, disposable gown, and

eye/face protection (safety glasses with side

shields or face shield).[4][5]

Administering to Animals
Double chemotherapy gloves, disposable gown,

and face shield.[4]

Cleaning Spills

Double chemotherapy gloves, disposable gown,

eye/face protection, and appropriate respiratory

protection based on the spill size and potential

for aerosolization.

Waste Disposal
Double chemotherapy gloves and a disposable

gown.

PPE Specifications:

Gloves: Use powder-free nitrile gloves tested for use with chemotherapy drugs (ASTM

D6978).[6] When double-gloving, one pair should be worn under the gown cuff and the

second pair over the cuff.[5][6]

Gowns: Wear disposable, long-sleeved gowns made of a low-lint material with a solid front

and back closure.[5][7] Cuffs should be tight-fitting.

Eye and Face Protection: Use safety glasses with side shields, goggles, or a face shield to

protect against splashes.[7][8]

Respiratory Protection: For handling powders or when there is a risk of aerosolization, a

NIOSH-approved respirator (e.g., N95) is necessary.[5]

PPE Donning and Doffing Workflow
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Donning PPE

Doffing PPE

Perform Hand Hygiene Don Gown Don N95 Respirator (if needed) Don Face Shield/Goggles Don First Pair of Gloves (under cuff) Don Second Pair of Gloves (over cuff)

Remove Outer Gloves Remove Gown Perform Hand Hygiene Remove Face Shield/Goggles Remove N95 Respirator (if worn) Remove Inner Gloves Perform Hand Hygiene

Click to download full resolution via product page

Caption: Workflow for donning and doffing Personal Protective Equipment.

Handling and Storage
Safe Handling Precautions:

Work in a designated area, such as a chemical fume hood or biological safety cabinet, to

avoid dust and aerosol formation.[2]

Wash hands thoroughly after handling.[2][3]

Do not eat, drink, or smoke in the work area.[2][3]

Avoid contact with skin, eyes, and inhalation of dust or aerosols.[2]

Storage Conditions:

Form Storage Temperature Conditions

Powder -20°C

Keep container tightly sealed

in a cool, well-ventilated area.

[2]

In Solvent -80°C
Protect from direct sunlight and

sources of ignition.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1667305?utm_src=pdf-body-img
https://dcchemicals.com/msds/MSDS_DCC5498.html
https://dcchemicals.com/msds/MSDS_DCC5498.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/739812
https://dcchemicals.com/msds/MSDS_DCC5498.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/739812
https://dcchemicals.com/msds/MSDS_DCC5498.html
https://dcchemicals.com/msds/MSDS_DCC5498.html
https://dcchemicals.com/msds/MSDS_DCC5498.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible Materials: Strong acids/alkalis and strong oxidizing/reducing agents.[2]

Emergency Procedures
First Aid Measures:

Exposure Route Procedure

Ingestion
If swallowed, call a POISON CENTER or doctor

immediately. Rinse mouth.[2][3]

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[3]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. If irritation occurs,

get medical advice.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice.[3]

Spill Response Workflow
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Evacuate and Secure Area

Don Appropriate PPE

Contain the Spill

Absorb Liquid / Cover Powder with Damp Cloth

Clean the Area with Appropriate Deactivating Agent

Rinse Area with Water

Dispose of all materials as hazardous waste

Doff PPE and Perform Hand Hygiene

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to a Biricodar Dicitrate spill.

Disposal Plan
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Dispose of contents and container to an approved waste disposal plant.[2][3]

Avoid release to the environment.[2] Collect any spillage.[2]

All disposable PPE (gloves, gowns, etc.) should be considered contaminated and disposed

of as hazardous waste.

Disposal Decision Tree:

Biricodar Dicitrate Waste Generated

Is the waste contaminated?

Place in a sealed, labeled hazardous waste container

Yes

Consult institutional guidelines for non-hazardous chemical waste

No

Arrange for pickup by certified hazardous waste management company

Click to download full resolution via product page

Caption: Decision-making process for the disposal of Biricodar Dicitrate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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